4-((1-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)oxy)-2,6-dimethylpyrimidine

• IUPAC Name: 2,4-dimethyl-6-[1-(1-propan-2-ylimidazol-4-yl)sulfonylpiperidin-4-yl]oxypyrimidine
• InChI: InChI=1S/C17H25N5O3S/c1-12(2)21-10-17(18-11-21)26(23,24)22-7-5-15(6-8-22)25-16-9-13(3)19-14(4)20-16/h9-12,15H,5-8H2,1-4H3
• InChI Key: GPQBZZMWQQUJNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)OC2CCN(CC2)S(=O)(=O)C3=CN(C=N3)C(C)C
• Molecular Formula: C17H25N5O3S
• Molecular Weight: 379.5 g/mol
• CAS No.: 2034559-99-2

Description

4-((1-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)oxy)-2,6-dimethylpyrimidine is a useful research compound. Its molecular formula is C17H25N5O3S and its molecular weight is 379.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research into similar sulfonyl and pyrimidine-containing compounds has led to the development of new heterocyclic derivatives with potential biological activities. For instance, studies have demonstrated the synthesis of new pyrimidine, pyrazolopyrimidine, and pyrazolotriazine derivatives, highlighting their antimicrobial activities. These compounds were synthesized using sulfonyl-containing precursors, showcasing the versatility of these molecular frameworks in generating biologically active molecules (Ammar, Saleh, Micky, Abbas, & El-Gaby, 2004).

Biological Activities and Applications

• Antimicrobial Activity

  Several studies have synthesized novel heterocyclic compounds containing sulfonyl moieties, demonstrating significant antibacterial activities. These activities highlight the potential of these compounds in developing new antimicrobial agents (Azab, Youssef, & El-Bordany, 2013).

• Biological Evaluation

  Research into 1,3,4-oxadiazole derivatives, a class known for biological activities, includes synthesis and biological evaluation against enzymes like butyrylcholinesterase. This research direction emphasizes the compound's role in exploring new therapeutic agents (Khalid et al., 2016).

Mechanistic Insights and Chemical Synthesis

Investigations into sulfonylation and sulfenylation reactions using imidazopyridines and sodium sulfinates as sulfur sources provide insights into novel synthetic pathways. These studies not only expand the chemical repertoire for synthesizing sulfone and sulfide derivatives but also shed light on the reaction mechanisms, potentially influenced by radical pathways (Guo et al., 2018).